N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S2/c1-14-21-19(12-25-14)16-2-4-18(5-3-16)27(23,24)20-9-6-15(7-10-22)17-8-11-26-13-17/h2-5,8,11-13,15,20,22H,6-7,9-10H2,1H3
• InChI Key: IPNAEQITDRYUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCCC(CCO)C3=CSC=C3
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol

Description

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide, also known as THPPMS, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPPMS is a selective antagonist of the 5-HT7 receptor, which is a subtype of the serotonin receptor. Serotonin is a neurotransmitter that plays a vital role in regulating mood, appetite, and sleep. Therefore, the 5-HT7 receptor is a potential target for the treatment of various psychiatric and neurological disorders.

Scientific Research Applications

Biochemical Evaluation and Inhibitory Activity

Benzenesulfonamide derivatives have been extensively studied for their inhibitory activity against specific enzymes. For instance, derivatives such as those synthesized in the study of sulfonamides incorporating aroylhydrazone-, [1,2,4]triazolo[3,4-b][1,3,4]thiadiazinyl- or 2-(cyanophenylmethylene)-1,3,4-thiadiazol-3(2H)-yl moieties have shown potent inhibition of human carbonic anhydrase isozymes I, II, IX, and XII, indicating their potential in designing inhibitors for these enzymes (Alafeefy et al., 2015).

Anticancer Activity

Some benzenesulfonamide derivatives have demonstrated promising anticancer activity. A study on aminothiazole-paeonol derivatives revealed that compounds like N-[4-(2-hydroxy-4-methoxyphenyl)thiazol-2-yl]-4-methoxybenzenesulfonamide exhibited potent inhibitory activity against human gastric adenocarcinoma and colorectal adenocarcinoma cell lines, outperforming 5-fluorouracil in terms of potency and selectivity (Tsai et al., 2016).

Antimicrobial and UV Protection Applications

Derivatives of benzenesulfonamides have also been applied in materials science, such as in the functionalization of cotton fabrics for antimicrobial properties and UV protection. A study on thiazole azodyes containing sulfonamide moieties showed that these compounds could be used for dyeing cotton fabrics, thereby imparting them with effective antimicrobial properties and enhanced UV protection, demonstrating the versatility of benzenesulfonamide derivatives beyond pharmaceutical applications (Mohamed et al., 2020).

Enzyme Inhibition for Therapeutic Applications

Research on benzenesulfonamides has led to the discovery of compounds with significant enzyme inhibitory properties, which are crucial for developing therapeutic agents. For instance, sulfonamides incorporating flexible triazole moieties have been identified as highly effective carbonic anhydrase inhibitors, indicating their potential use in treating conditions such as glaucoma (Nocentini et al., 2016).